N-(2-(dimethylamino)ethyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride
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Description
N-(2-(dimethylamino)ethyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3OS2 and its molecular weight is 436.03. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Activity Studies
Anti-inflammatory Activity : A study on compounds derived from 2-aminothiazole and 2-amino-2-thiazoline demonstrated anti-inflammatory activity. Compounds with specific structures showed promising results across concentration ranges, indicating their potential in developing new anti-inflammatory agents (Lynch et al., 2006).
Corrosion Inhibition : Research on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments revealed that these compounds provide substantial protection. The study emphasizes the utility of these derivatives in safeguarding metals against corrosion, which has implications for industrial applications (Hu et al., 2016).
Cancer Treatment Potential : The exploration of benzonaphthyridine derivatives for cancer treatment identified compounds with curative activity against specific cancer models in mice. This research opens avenues for the development of novel anticancer therapies (Lukka et al., 2012).
Chemical Synthesis and Mechanistic Insights
Alkylation and Ring Closure Reactions : Studies on the synthesis of thiazoline systems and their analogs through alkylation and ring closure reactions provide deep insights into the chemical behavior and potential applications of these compounds in synthetic chemistry (Ohara et al., 1983).
Novel Compound Synthesis : Research focused on the synthesis of novel compounds involving dimethylamino and thiazole components showcases the potential for creating diverse chemical libraries with applications ranging from materials science to drug discovery (Roman, 2013).
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3OS2.ClH/c1-5-15-8-7-11-18-19(15)22-21(27-18)24(13-12-23(2)3)20(25)16-9-6-10-17(14-16)26-4;/h6-11,14H,5,12-13H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZCUSQMFYNEBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)C3=CC(=CC=C3)SC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.